Cas no 2230803-10-6 (4-(3-chloropropyl)-1,4-oxazepane hydrochloride)

• Product Name: 4-(3-chloropropyl)-1,4-oxazepane hydrochloride
• CAS No: 2230803-10-6
• MF: C₈H₁₇Cl₂NO
• MW: 214.132680654526
• CID: 5943686
• PubChem ID: 137965781
• Update Time: 2025-05-25

4-(3-chloropropyl)-1,4-oxazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloropropyl)-1,4-oxazepane hydrochloride
• starbld0047972
• 2230803-10-6
• 4-(3-chloropropyl)-1,4-oxazepane;hydrochloride
• EN300-2009388

• Inchi： 1S/C8H16ClNO.ClH/c9-3-1-4-10-5-2-7-11-8-6-10;/h1-8H2;1H
• InChI Key： BHLVOIVMJBHENY-UHFFFAOYSA-N
• SMILES： ClCCCN1CCOCCC1.Cl

Computed Properties

• Exact Mass: 213.0687196g/mol
• Monoisotopic Mass: 213.0687196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 100
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Additional information on 4-(3-chloropropyl)-1,4-oxazepane hydrochloride

4-(3-chloropropyl)-1,4-oxazepane hydrochloride: A Comprehensive Overview

4-(3-chloropropyl)-1,4-oxazepane hydrochloride, also known by its CAS number CAS No. 2230803-10-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of oxazepanes, which are seven-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of the hydrochloride salt indicates that it is commonly used in its protonated form, which enhances its solubility and stability under certain conditions.

The structure of 4-(3-chloropropyl)-1,4-oxazepane hydrochloride comprises a 1,4-oxazepane ring system with a 3-chloropropyl group attached at the 4-position. This substitution pattern is critical as it influences the compound's physical properties, reactivity, and potential applications. The oxazepane ring itself is a versatile scaffold that has been extensively studied for its role in drug design, particularly in the development of bioactive molecules with diverse therapeutic potentials.

Recent studies have highlighted the importance of oxazepane derivatives in medicinal chemistry. For instance, researchers have explored the use of these compounds as potential leads for anti-inflammatory agents, anticonvulsants, and even anticancer drugs. The incorporation of a 3-chloropropyl group in this compound adds another layer of complexity to its structure, potentially enhancing its ability to interact with biological targets such as enzymes or receptors.

In terms of synthesis, 4-(3-chloropropyl)-1,4-oxazepane hydrochloride can be prepared through various routes, including nucleophilic substitution and ring-closing reactions. One notable approach involves the reaction of an appropriate amino alcohol with a chloroalkane to form the oxazepane ring. The optimization of these synthetic methods has been a focus of recent research efforts to improve yield and purity while minimizing environmental impact.

The pharmacokinetic properties of this compound are also under investigation. Studies have shown that the hydrochloride salt form enhances its bioavailability due to improved solubility in aqueous media. This makes it a promising candidate for drug delivery systems that require rapid absorption and distribution within the body.

Beyond its chemical synthesis and pharmacokinetics, the biological activity of 4-(3-chloropropyl)-1,4-oxazepane hydrochloride has been explored in several in vitro and in vivo models. For example, preliminary assays indicate that this compound exhibits moderate inhibitory effects on certain proteases involved in inflammatory pathways. While these findings are still in their early stages, they suggest potential applications in treating conditions such as arthritis or other inflammatory diseases.

In conclusion, 4-(3-chloropropyl)-1,4-oxazepane hydrochloride, with its unique structural features and promising biological profile, represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. As research continues to uncover its full potential, this compound may pave the way for innovative treatments across various medical fields.